Cas no 2228132-24-7 (2,2-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-amine
• CAS No: 2228132-24-7
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 6228608
• PubChem ID: 165630732
• Update Time: 2025-07-16

2,2-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-amine
• 2228132-24-7
• EN300-1954450

• Inchi： 1S/C11H14F2N2O/c1-15-4-5-16-9-3-2-7(6-8(9)15)10(14)11(12)13/h2-3,6,10-11H,4-5,14H2,1H3
• InChI Key： CGHSZDNXRDGLBN-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2=C(C=1)N(C)CCO2)N)F

Computed Properties

• Exact Mass: 228.10741940g/mol
• Monoisotopic Mass: 228.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.5Ų

Additional information on 2,2-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-amine

Introduction to 2,2-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-amine (CAS No. 2228132-24-7) and Its Emerging Applications in Chemical Biology

2,2-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-amine, identified by its CAS number 2228132-24-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The molecule belongs to the benzoxazinone class, a scaffold known for its broad spectrum of biological activities. The presence of both difluoro and methyl substituents, coupled with the benzoxazinone core, contributes to its distinct chemical properties and potential therapeutic applications.

The benzoxazinone moiety is a privileged structure in medicinal chemistry, frequently observed in natural products and bioactive molecules. Its ability to engage with various biological targets has been exploited in the development of drugs targeting neurological disorders, cancer, and infectious diseases. In particular, the 4-methyl group in the benzoxazinone ring enhances the molecule's lipophilicity, facilitating better membrane penetration and cellular uptake—a critical factor for drug efficacy.

The difluoro substitution at the 2-position of the ethyl chain introduces electron-withdrawing effects that modulate the compound's reactivity and binding affinity. This modification is particularly relevant in modern drug design, where fluorine atoms are strategically incorporated to improve metabolic stability, binding interactions with biological targets, and overall pharmacokinetic profiles. The combination of these structural elements makes CAS No. 2228132-24-7 a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies using molecular docking simulations have suggested that this compound may interact with enzymes and receptors involved in inflammation and cell proliferation. The methyl group at position 4 of the benzoxazinone ring appears to play a crucial role in stabilizing key hydrogen bonds with target proteins, enhancing binding affinity.

In vitro studies have begun to explore the potential of CAS No. 2228132-24-7 as an inhibitor of specific kinases implicated in cancer progression. Preliminary results indicate that it exhibits inhibitory activity against several target enzymes with IC50 values comparable to those of known therapeutic agents. The difluoro substituent appears to contribute to this activity by fine-tuning the electronic properties of the molecule, optimizing its interaction with the active site of these kinases.

The benzoxazinone scaffold is also known for its ability to undergo bioconversion in vivo, releasing bioactive fragments that may contribute to therapeutic effects. This characteristic makes CAS No. 2228132-24-7 an interesting candidate for prodrug development, where it could be designed to release active metabolites at target sites over time.

One particularly exciting area of research is the application of this compound in neurodegenerative diseases. The benzoxazinone core has shown potential as a modulator of neurotransmitter systems implicated in conditions such as Alzheimer's disease and Parkinson's disease. The 4-methyl group may enhance blood-brain barrier penetration, a critical factor for treating central nervous system disorders.

The difluoro substitution could also contribute to improved pharmacokinetic properties by increasing metabolic stability while maintaining adequate solubility. This balance is essential for achieving therapeutic efficacy without excessive side effects. Current research is focused on optimizing synthetic routes to produce high-purity forms of this compound for further preclinical testing.

Another emerging application lies in antimicrobial research. Given the growing threat of antibiotic-resistant pathogens, novel compounds like CAS No. 2228132-24-7 are being explored as potential alternatives or adjuvants to conventional antibiotics. Preliminary screenings have shown activity against certain bacterial strains, suggesting a possible role in combating infections caused by multidrug-resistant organisms.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce it on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key functional groups efficiently.

Future studies are likely to focus on understanding the mechanism of action at a molecular level through techniques like X-ray crystallography and NMR spectroscopy. These studies will provide insights into how the methyl, difluoro, and benzoxazinone moieties contribute to biological activity, guiding further optimization efforts.

The versatility of this scaffold also opens up possibilities for derivative design—exploring variations in substituents or core structure could lead to new compounds with enhanced or modified biological profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,CAS No. 2228132-24-7, specifically referred to as 2,2-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-y)ethan-l-am ine, represents a structurally intriguing compound with significant potential across multiple therapeutic areas. Its unique combination of substituents—particularly the difluoro and methyl groups—along with its benzoxazinone core make it an attractive candidate for further exploration in chemical biology and drug discovery.